2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]-N-propan-2-ylacetamide

• IUPAC Name: 2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H19N5O3S/c1-11(2)18-14(23)10-26-17-20-19-15-16(24)21(7-8-22(15)17)12-5-4-6-13(9-12)25-3/h4-9,11H,10H2,1-3H3,(H,18,23)
• InChI Key: YMJJGRPDUIJYQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NN=C2N1C=CN(C2=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol

Description

The compound “2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]-N-propan-2-ylacetamide” is a complex organic molecule. It contains several functional groups and rings, including a methoxyphenyl group, a triazolopyrazine ring, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon environments in the molecule. Infrared (IR) spectroscopy can give insights into the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by its functional groups and the conditions under which the reactions are carried out. For instance, the presence of the acetamide group might make it susceptible to hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and functional groups. For instance, the presence of polar functional groups like acetamide might make it soluble in polar solvents.

Scientific Research Applications

Electromethanogenesis

Electromethanogenesis: provides a novel approach to waste treatment, carbon dioxide fixation, and renewable energy storage. Researchers have explored its potential for converting electrical energy into methane, a chemically stable compound. .

Antimicrobial Properties

CHEMBL4590176 exhibits antimicrobial activity against certain pathogens. Studies have investigated its effectiveness against bacteria, fungi, and other microorganisms. .

Anti-Inflammatory Effects

The compound’s anti-inflammatory properties have attracted attention. Investigations have explored its impact on inflammatory pathways, cytokine production, and immune responses. .

Neuroprotective Potential

Preliminary studies suggest that CHEMBL4590176 may have neuroprotective effects. Researchers are investigating its ability to mitigate neuronal damage, oxidative stress, and neuroinflammation. .

Anticancer Activity

CHEMBL4590176 has been evaluated for its potential as an anticancer agent. Researchers have studied its effects on cancer cell lines, tumor growth, and apoptosis pathways. .

Metabolic Disorders

Explorations into the compound’s impact on metabolic pathways, glucose regulation, and lipid metabolism are ongoing. .

Future Directions

Future research could focus on exploring the biological activities of this compound and its derivatives. This could involve testing its antimicrobial, antiviral, and anticancer activities, among others. Additionally, modifications to its molecular structure could be explored to enhance its biological activity and reduce potential toxicity.